Cas no 955979-15-4 (1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine)

• Product Name: 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine
• CAS No: 955979-15-4
• MF: C₁₂H₁₅ClN₄OS
• MW: 298.791699647903
• CID: 2103349
• PubChem ID: 59592937
• Update Time: 2025-08-04

1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine
• AK543901
• FGYOBHBOPXDZMF-UHFFFAOYSA-N
• 2-chloro-4-morpholin-4-yl-thienopyrimidine-6-ylmethyl methylamine
• (2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine
• (2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)methylamine
• (2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-methylamine
• 1-(2-chloro-4-morpholin-4-ylthieno
• (2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-methyl-amine
• 955979-15-4
• CS-0161961
• DA-31437
• BS-17980
• D83622
• {[2-CHLORO-4-(MORPHOLIN-4-YL)THIENO[3,2-D]PYRIMIDIN-6-YL]METHYL}(METHYL)AMINE
• C12H15ClN4OS
• 1-(2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine
• SCHEMBL189807
• AKOS030632725
• 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine

• Inchi： 1S/C12H15ClN4OS/c1-14-7-8-6-9-10(19-8)11(16-12(13)15-9)17-2-4-18-5-3-17/h6,14H,2-5,7H2,1H3
• InChI Key： FGYOBHBOPXDZMF-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=C(CNC)SC2=C(N=1)N1CCOCC1

Computed Properties

• Exact Mass: 298.0655100g/mol
• Monoisotopic Mass: 298.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 440.4±45.0 °C at 760 mmHg
• Flash Point: 220.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine

Comprehensive Overview of 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine (CAS No. 955979-15-4)

The compound 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine (CAS No. 955979-15-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[3,2-d]pyrimidine core substituted with a morpholine ring and a chloro group, positions it as a promising candidate for drug discovery, particularly in targeting protein kinases and other enzymatic pathways. Researchers are increasingly exploring its potential in oncology and inflammatory diseases, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule inhibitors like 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine due to their ability to modulate cellular signaling pathways. This compound’s morpholine moiety enhances solubility and bioavailability, addressing a common challenge in drug development. Its thienopyrimidine scaffold is analogous to purine bases, enabling interactions with ATP-binding sites in kinases—a hotspot for cancer therapy research. Such properties make it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 955979-15-4 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. These methods are frequently discussed in medicinal chemistry forums and patent literature, reflecting its commercial relevance. Notably, the compound’s chloro substituent offers a handle for further derivatization, a feature leveraged in fragment-based drug design. This adaptability resonates with trends in personalized therapeutics, where modular compounds are prized for their versatility.

From an analytical perspective, 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine is characterized using advanced techniques such as LC-MS and NMR spectroscopy. These methods ensure purity and structural integrity, critical for preclinical studies. The compound’s stability under physiological conditions is another area of investigation, as it impacts pharmacokinetics and drug delivery strategies—topics frequently queried in academic databases like PubMed and SciFinder.

Beyond its biochemical applications, this compound exemplifies the intersection of computational chemistry and experimental validation. Molecular docking simulations predict its binding affinity for targets like PI3K and mTOR, kinases implicated in cancer progression. Such insights align with the rise of AI-driven drug discovery, a trending topic in biotech innovation. Researchers also explore its potential in combination therapies, a strategy gaining traction to overcome drug resistance.

In summary, 1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine (CAS No. 955979-15-4) represents a nexus of cutting-edge science and therapeutic potential. Its design reflects principles of rational drug development, while its applications address pressing needs in precision oncology and signal transduction research. As the field evolves, this compound will likely remain a focal point for both academic and industrial R&D efforts.